Cas no 142-26-7 (N-Acetylethanolamine)

• Product Name: N-Acetylethanolamine
• CAS No: 142-26-7
• MF: C₄H₉NO₂
• MW: 103.119761228561
• MDL: MFCD00002836
• CID: 36491
• PubChem ID: 8880
• Update Time: 2025-05-27

N-Acetylethanolamine Chemical and Physical Properties

Names and Identifiers

• N-(2-Hydroxyethyl)acetamide
• 2-(Acetamido)ethanol~N-(2-Hydroxyethyl)acetamide
• N-Acetylethanolamine
• 2-Acetamidoethanol
• N-(2-Hydroxyethyl)acetamid
• N-2-Hydroxyethylacetamide
• N-ACETYLETHANOLAMINE ---OILY LIQUID---
• 2-Acetylaminoethanol
• Acetamide,N-(2-hydroxyethyl)
• Acetylcolamine
• ACETYLETHANOLAMINE
• N-(2-hydroxyethyl)-acetamide
• N-acetyl aminoethanol
• N-Acetyl-2-aminoethanol
• N-acetyl-N-(2-hydroxyethyl)amine
• N-Ethanolacetamide
• Amidex AME
• Hetamide MA
• Acetamide MEA
• Foamid AME-70
• Foamid AME-75
• Lipamide MEAA
• Upamide ACMEA
• Foamid AME-100
• Carsamide AMEA
• Acetamide, N-(2-hydroxyethyl)-
• Hydroxyethyl acetamide
• N-Acetyl ethanolamine
• beta-Hydroxyethylacetamide
• N-beta-Hydroxyethylacetamide
• .beta.-Hydroxyethylacetamide
• Acetic acid amide, N-(2-hydroxyethyl)-
• A9O0818TWD
• DTXSID6044804
• SCHEMBL48502
• NSC 5999
• Incromectant AMEA-100
• 4-04-00-01535 (Beilstein Handbook Reference)
• DB-000300
• EN300-15590
• ACETAMIDE MEA [VANDF]
• CHEMBL3188272
• InChI=1/C4H9NO2/c1-4(7)5-2-3-6/h6H,2-3H2,1H3,(H,5,7
• NCGC00256051-01
• CHEBI:74687
• HSDB 2713
• A1935
• CS-W013689
• 142-26-7
• A0075
• ACETYLETHANOLAMINE [HSDB]
• SY007881
• N-(.beta.-Hydroxyethyl)acetamide
• Tox21_301724
• FS-4296
• FD10637
• N-Acetylethanolamine, technical grade
• Acetic monoethanolamide
• BRN 1811708
• SCHEMBL9597207
• J-007626
• EINECS 205-530-8
• MFCD00002836
• NSC-5999
• WLN: Q2MV1
• N-Acetylethanolamine (~90%)
• Mackamide AME-100
• n-2-hydroxyethyl-acetamide
• N-(2-hydroxy-ethyl)-acetamide
• Schercomid AME 70
• Incromectant AMEA-70
• NS00001024
• CAS-142-26-7
• STL283925
• Q27144824
• DTXCID4024804
• acetamide, N-(2-hydroxyethyl)
• N-acetyl-ethanolamine
• AKOS005206796
• AI3-02836
• NSC5999
• UNII-A9O0818TWD
• ACETAMIDE MEA [INCI]
• N-(beta-Hydroxyethyl)acetamide
• NAcetyl2aminoethanol
• ACETIC ACID, AMIDE, N(2-HYDROXYETHYL)-
• 2Acetylaminoethanol
• betaHydroxyethylacetamide
• N(2Hydroxyethyl)acetamide
• NAcetylethanolamine
• Acetic acid amide, N(2hydroxyethyl)
• NEthanolacetamide
• FA183124
• 2Acetamidoethanol
• NAcetyl ethanolamine
• NbetaHydroxyethylacetamide

• MDL： MFCD00002836
• Inchi： 1S/C4H9NO2/c1-4(7)5-2-3-6/h6H,2-3H2,1H3,(H,5,7)
• InChI Key： PVCJKHHOXFKFRP-UHFFFAOYSA-N
• SMILES： CC(NCCO)=O
• BRN： 1811708

Computed Properties

• Exact Mass: 103.06300
• Monoisotopic Mass: 103.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 62.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -1.1

Experimental Properties

• Color/Form: Colorless viscous liquid.
• Density: 1.12 g/mL at 25 °C(lit.)
• Melting Point: 15.8 °C
• Boiling Point: 151-155 °C/5 mmHg(lit.)
• Flash Point: Fahrenheit: 350.6 ° f < br / > Celsius: 177 ° C < br / >
• Refractive Index: n20/D 1.472(lit.)
• Water Partition Coefficient: Soluble in water, 1e+006 mg/L @ 25°C (est), soluble in alcohol and ether.
• PSA: 49.33000
• LogP: -0.49430
• FEMA: 2031
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in ethanol, ether and water.

N-Acetylethanolamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 37/38-41
• Safety Instruction： S26-S36
• RTECS：AC3120000
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R37/38; R41
• TSCA：Yes
• HazardClass：8
• PackingGroup：Ⅲ
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboximidic acids and derivatives Carboximidic acids
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on N-Acetylethanolamine

Comprehensive Guide to N-Acetylethanolamine (CAS No. 142-26-7): Properties, Applications, and Industry Insights

N-Acetylethanolamine (CAS No. 142-26-7), also known as N-(2-Hydroxyethyl)acetamide, is a versatile organic compound with a wide range of applications in pharmaceuticals, cosmetics, and industrial processes. This compound, characterized by its hydroxyl and amide functional groups, has garnered significant attention due to its unique chemical properties and biocompatibility. In recent years, the demand for N-Acetylethanolamine has surged, driven by its role in skincare formulations, drug delivery systems, and as a precursor in specialty chemicals.

The molecular structure of N-Acetylethanolamine (C₄H₉NO₂) combines the features of ethanolamine and acetamide, making it soluble in water and polar organic solvents. This property is particularly valuable in formulations where homogeneity and stability are critical, such as in hydrating serums and moisturizers. Researchers have also explored its potential in anti-aging products due to its ability to enhance skin barrier function and retain moisture—a trending topic in dermatology and cosmetic science.

Beyond cosmetics, N-Acetylethanolamine plays a pivotal role in pharmaceutical intermediates. Its biocompatibility and low toxicity profile make it suitable for synthesizing prodrugs and drug carriers, addressing the growing need for safer therapeutic delivery systems. A 2023 study highlighted its utility in improving the bioavailability of poorly soluble APIs (Active Pharmaceutical Ingredients), a key challenge in modern drug development. This aligns with current industry searches for "excipients for solubility enhancement" and "biocompatible drug additives."

In industrial applications, CAS 142-26-7 serves as a building block for polymers and surfactants. Its dual functionality allows for the creation of water-soluble resins used in coatings and adhesives—a sector experiencing growth due to eco-friendly material demands. Manufacturers increasingly seek alternatives to traditional petrochemical-derived compounds, placing N-Acetylethanolamine in the spotlight for green chemistry initiatives.

Quality standards for N-Acetylethanolamine vary by application. Pharmaceutical-grade material (≥99.5% purity) undergoes rigorous testing for residual solvents and heavy metals, while technical-grade versions may prioritize cost-effectiveness for industrial use. Analytical techniques like HPLC and GC-MS are commonly employed for purity verification—a frequent search topic among quality control professionals.

Storage and handling recommendations for 142-26-7 emphasize protection from moisture and extreme temperatures to maintain stability. While not classified as hazardous under current regulations, proper ventilation should be maintained during bulk processing—information often queried in "safe handling of amide compounds" searches. The compound's shelf life typically exceeds 24 months when stored in sealed containers at room temperature.

Market analysts project steady growth for N-Acetylethanolamine at a CAGR of 5.2% (2023-2030), fueled by expanding applications in personal care and biopharmaceuticals. Regional production hubs have emerged in Asia-Pacific and North America, with manufacturers investing in capacity expansion to meet global demand. This trend reflects broader searches for "specialty chemicals market outlook" and "cosmetic ingredient suppliers."

From a research perspective, recent patents involving N-Acetylethanolamine derivatives demonstrate innovation in transdermal delivery systems and biodegradable materials. Academic institutions and corporations alike are investigating its potential in novel applications, evidenced by increasing publication rates in journals covering applied chemistry and material science—topics frequently appearing in literature search trends.

For purchasers and formulators, understanding the technical specifications of CAS 142-26-7 is crucial. Key parameters include appearance (typically colorless to pale yellow liquid), density (~1.12 g/cm³ at 25°C), and refractive index (n²⁰_D 1.470-1.475). These properties influence performance in end-use applications and are common search terms among procurement specialists evaluating material suitability.

Environmental considerations for N-Acetylethanolamine production have gained prominence, with manufacturers adopting green synthesis methods to reduce energy consumption and waste generation. Life cycle assessment studies indicate favorable biodegradability profiles compared to analogous petrochemical derivatives—information increasingly requested in sustainability audits and eco-certification processes.

Looking ahead, advancements in biocatalysis and continuous flow chemistry may revolutionize N-Acetylethanolamine production, offering improved yields and reduced environmental impact. These developments align with industry 4.0 initiatives and respond to growing searches for "sustainable chemical manufacturing processes." As regulatory landscapes evolve, particularly concerning cosmetic ingredient safety, comprehensive toxicological data on 142-26-7 continues to be a research priority.